Cas no 1361589-52-7 (2,4-Bis(2,3,4-trichlorophenyl)thiazole-5-carboxylic acid)

• Product Name: 2,4-Bis(2,3,4-trichlorophenyl)thiazole-5-carboxylic acid
• CAS No: 1361589-52-7
• MF: C₁₆H₅Cl₆NO₂S
• MW: 487.999397039413
• CID: 4969334
• Update Time: 2025-06-08

2,4-Bis(2,3,4-trichlorophenyl)thiazole-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2,4-Bis(2,3,4-trichlorophenyl)thiazole-5-carboxylic acid

• Inchi： 1S/C16H5Cl6NO2S/c17-7-3-1-5(9(19)11(7)21)13-14(16(24)25)26-15(23-13)6-2-4-8(18)12(22)10(6)20/h1-4H,(H,24,25)
• InChI Key： DRTLUZXAFPZWKQ-UHFFFAOYSA-N
• SMILES： ClC1C(=C(C=CC=1C1=C(C(=O)O)SC(C2C=CC(=C(C=2Cl)Cl)Cl)=N1)Cl)Cl

Computed Properties

• Exact Mass: 486.814266 g/mol
• Monoisotopic Mass: 484.817216 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 26
• Rotatable Bond Count: 3
• Complexity: 531
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 7.9
• Topological Polar Surface Area: 78.4
• Molecular Weight: 488.0

Additional information on 2,4-Bis(2,3,4-trichlorophenyl)thiazole-5-carboxylic acid

Introduction to 2,4-Bis(2,3,4-trichlorophenyl)thiazole-5-carboxylic acid (CAS No. 1361589-52-7) and Its Emerging Applications in Chemical Biology

2,4-Bis(2,3,4-trichlorophenyl)thiazole-5-carboxylic acid, identified by the CAS number 1361589-52-7, is a sophisticated heterocyclic compound that has garnered significant attention in the field of chemical biology due to its unique structural properties and potential biological activities. This compound belongs to the thiazole derivatives, a class of molecules widely studied for their pharmacological relevance. The presence of multiple chlorine atoms on the phenyl rings enhances its lipophilicity and reactivity, making it a valuable scaffold for drug design and material science applications.

The molecular structure of 2,4-Bis(2,3,4-trichlorophenyl)thiazole-5-carboxylic acid consists of a central thiazole ring substituted with two chlorophenyl groups at the 2 and 4 positions, and a carboxylic acid functional group at the 5 position. This arrangement imparts distinct electronic and steric properties that influence its interactions with biological targets. The compound’s ability to engage with proteins and enzymes has been explored in recent studies, particularly in the context of developing novel therapeutic agents.

Recent research has highlighted the potential of thiazole derivatives as scaffolds for antimicrobial and anticancer drugs. The chlorine substituents in 2,4-Bis(2,3,4-trichlorophenyl)thiazole-5-carboxylic acid contribute to its ability to disrupt microbial cell membranes and inhibit key enzymatic pathways involved in cancer cell proliferation. For instance, studies have demonstrated its efficacy against multidrug-resistant bacteria by interfering with bacterial DNA gyrase and topoisomerase activities. These findings underscore the compound’s promise as a lead molecule for developing next-generation antibiotics.

In addition to its antimicrobial properties, 2,4-Bis(2,3,4-trichlorophenyl)thiazole-5-carboxylic acid has been investigated for its role in modulating inflammatory responses. The thiazole core is known to exhibit anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. Preclinical studies have shown that derivatives of this compound can attenuate inflammation in animal models of arthritis and sepsis. These results suggest that 2,4-Bis(2,3,4-trichlorophenyl)thiazole-5-carboxylic acid may serve as a precursor for developing anti-inflammatory drugs with improved selectivity and reduced side effects.

The carboxylic acid moiety in 2,4-Bis(2,3,4-trichlorophenyl)thiazole-5-carboxylic acid also offers opportunities for further chemical modification. This functional group can be used to attach various pharmacophores or linkers, enabling the synthesis of conjugates with tailored biological activities. For example, peptide coupling strategies have been employed to create peptidomimetics that mimic natural bioactive peptides while avoiding their limitations such as susceptibility to proteolytic degradation. Such modifications enhance the compound’s bioavailability and target specificity.

From a material science perspective, 2,4-Bis(2,3,4-trichlorophenyl)thiazole-5-carboxylic acid has been explored for its potential applications in organic electronics. The electron-withdrawing nature of the thiazole ring and the chlorine substituents make it a suitable candidate for designing organic semiconductors and light-emitting diodes (OLEDs). Research has shown that derivatives of this compound can improve charge transport properties in organic field-effect transistors (OFETs), contributing to advancements in flexible electronics and optoelectronic devices.

The synthesis of 2,4-Bis(2,3,4-trichlorophenyl)thiazole-5-carboxylic acid involves multi-step organic reactions typically starting from commercially available aromatic precursors. The introduction of chlorine atoms at the 2, 3, and 4 positions of the phenyl rings requires careful control of reaction conditions to ensure high yield and purity. Advances in synthetic methodologies have enabled more efficient routes to this compound, making it more accessible for research purposes.

In conclusion,2,4-Bis(2,3,4-trichlorophenyl)thiazole-5-carboxylic acid (CAS No.1361589-52-7) is a versatile compound with significant potential in pharmaceuticals and materials science. Its unique structural features make it an attractive scaffold for drug discovery efforts aimed at addressing microbial resistance and inflammation-related diseases. Furthermore,its applications extend to organic electronics where it contributes to the development of advanced optoelectronic materials. As research continues,this compound is likely to play an increasingly important role in both academic research and industrial applications.